Cas no 1986483-85-5 (N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide)

• Product Name: N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide
• CAS No: 1986483-85-5
• MF: C₁₇H₂₈BrNO₂
• MW: 358.313724517822
• CID: 4632760
• Update Time: 2025-06-08

N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide
• N-[(3-ethoxy-4-methoxyphenyl)methyl]cycloheptanamine;hydrobromide

• Inchi： 1S/C17H27NO2.BrH/c1-3-20-17-12-14(10-11-16(17)19-2)13-18-15-8-6-4-5-7-9-15;/h10-12,15,18H,3-9,13H2,1-2H3;1H
• InChI Key： GYAGSKYJGHUQKA-UHFFFAOYSA-N
• SMILES： Br.O(CC)C1=C(C=CC(=C1)CNC1CCCCCC1)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 251
• Topological Polar Surface Area: 30.5

N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide

Comprehensive Analysis of N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide (CAS 1986483-85-5)

The compound N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide (CAS 1986483-85-5) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceutical research. With the increasing demand for novel bioactive molecules, this compound stands out as a subject of interest for researchers exploring central nervous system (CNS) modulation and neuropharmacology. Its molecular formula combines a cycloheptanamine core with a substituted benzyl group, offering intriguing possibilities for drug development.

One of the most frequently searched questions regarding this compound is: "What are the potential therapeutic uses of N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide?" Preliminary studies suggest its structural similarity to known neuroactive compounds may indicate applications in addressing neurological conditions. The ethoxy-methoxybenzyl moiety is particularly interesting, as similar structures have shown activity in receptor binding assays for various neurotransmitter systems.

From a synthetic chemistry perspective, the preparation of CAS 1986483-85-5 involves sophisticated organic synthesis techniques, including reductive amination and salt formation. The hydrobromide salt form enhances the compound's stability and solubility, making it more suitable for research applications. Many researchers are investigating whether this compound could serve as a lead structure for developing new classes of pharmaceutical agents.

The physicochemical properties of N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide have become a hot topic in computational chemistry circles. Molecular modeling studies focus on its lipophilicity profile and potential blood-brain barrier permeability, crucial factors for CNS-active compounds. These computational approaches help predict the molecule's behavior before extensive laboratory testing, saving time and resources in drug discovery pipelines.

Recent discussions in scientific forums have highlighted the compound's potential role in neuroprotection studies. The combination of its cycloheptyl ring and aromatic substitution pattern appears to offer unique interactions with biological targets. Researchers are particularly interested in how the ethoxy and methoxy groups influence the molecule's pharmacokinetic properties and target selectivity.

Quality control aspects of CAS 1986483-85-5 are another area of focus, with analytical chemists developing precise HPLC methods and spectroscopic characterization protocols. The compound's purity is critical for reliable research outcomes, especially in in vitro assays and structure-activity relationship studies. Advanced techniques like mass spectrometry and NMR spectroscopy are routinely employed to verify the identity and purity of research samples.

In the context of green chemistry initiatives, scientists are exploring more sustainable synthetic routes to produce N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide. This aligns with broader industry trends toward environmentally friendly synthesis and atom economy. The development of catalytic methods and alternative solvents for its preparation could significantly reduce the environmental impact of research-scale production.

The patent landscape surrounding compounds similar to CAS 1986483-85-5 suggests growing commercial interest in this chemical space. Intellectual property searches reveal applications covering various medical uses and formulation technologies. This legal dimension adds another layer of complexity for researchers and organizations working with this compound.

From a safety perspective, proper handling procedures for N-(3-ethoxy-4-methoxybenzyl)cycloheptanamine hydrobromide follow standard laboratory protocols for research chemicals. While not classified as hazardous under normal research conditions, appropriate personal protective equipment and ventilation measures are recommended when working with this compound in powder form.

The future research directions for CAS 1986483-85-5 may include detailed pharmacological profiling, toxicology studies, and investigation of its metabolic pathways. As the scientific community continues to explore its potential, this compound represents an interesting case study in medicinal chemistry optimization and drug discovery strategies.